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Compound Focus: Tiagabine Hydrochloride

CAS No.: 145821-59-6
Cat. No.: S545321

Tiagabine Suspension Stability Data

Get Quote

Stability
. . Storage Duration .
Concentration Vehicle Key Observations
Temperature (=90%
potency)
1 mg/mL [1] Ora-Plus:Ora-Sweet 25°C 70 days [1] No changes in pH or
(1:1) physical appearance [1]
1 mg/mL [1] Ora-Plus:Ora-Sweet 4°C 91 days [1] No changes in pH or
(1:1) physical appearance [1]
1 mg/mL [1] 1% 25°C 42 days [1] No changes in pH or
Methylcellulose:Simple physical appearance [1]
Syrup (1:6)
1 mg/mL [1] 1% 4°C 91 days [1] No changes in pH or
Methylcellulose:Simple physical appearance [1]
Syrup (1:6)
2 mg/mL [2] Ora-Plus:Ora-Sweet 23-25°C 61 days [2] Slight discoloration
[3] (1:21) [3] (gray) after 30 days at
25°C, not linked to API
degradation [2] [3]
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Stability
. . Storage Duration .
Concentration Vehicle Key Observations
Temperature (290%
potency)
2 mg/mL [2] Ora-Plus:Ora-Sweet 3-5°C 40 days [2] Potency was 87.7% at
[3] (1:1) [3] 61 days [2] [3]
6 mg/mL [2] Ora-Plus:Ora-Sweet 23-25°C 61 days [2] Slight discoloration
[3] (1:1) [3] (gray) after 30 days at
25°C, not linked to API
degradation [2] [3]
6 mg/mL [2] Ora-Plus:Ora-Sweet 3-5°C 61 days [2] Stable for the full study
[3] (1:1) [3] period [2] [3]

Experimental Protocol Overview

The stability data in the table above was generated using a validated stability-indicating high-performance

liquid chromatography (HPLC) method. Below is a summary of a typical experimental workflow [2] [3].
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Sample Preparation Details

Source: 16mg tablets Vehicle: 1:1 Ora-Plus & Ora-Sweet Testing Intervals: Day 0, 7, 14, 28, 42, 61

Storage: Dark at 3-5°C & 23-25°C ‘

HPLC Method Details

Mobile Phase: Acetonitrile &
Aqueous Phosphoric Acid (Gradient)

Column: Reverse-Phase

Flow Rate: 2.75 mL/min Detection: UV at 254 nm ‘ Sample Preparation

HPLC Analysis

Data Collection & Processing

Stability Assessment

Click to download full resolution via product page

Key Aspects of the Analytical Method [2] [3]:

e Chromatographic Conditions: The method used a reverse-phase C18 column. The mobile phase
was a gradient of acetonitrile and aqueous 07% phosphoric acid, with a flow rate of 2.25 mL/min.

e Detection: Analysis was performed using a UV detector set at a wavelength of 254 nm.

¢ Run Time & Elution: The typical runtime was 20 minutes. Under these conditions, tiagabine eluted at
approximately 8.4 minutes, and the internal standard (propylparaben) at 8.6 minutes.

e Method Validation: The HPLC method was validated for parameters including limit of detection
(LOD), limit of quantitation (LOQ), accuracy, precision, and inter-day/intra-day variation to
ensure it was stability-indicating.

Frequently Asked Questions
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What is the recommended beyond-use date for a tiagabine oral liquid? For a 1 mg/mL concentration,
one source suggests a default stability period of 14 days when stored in a refrigerator can be used if
specific stability data is unavailable [4]. However, the experimental data above shows that with an

appropriate vehicle, stability can be significantly longer.

Does physical appearance correlate with tiagabine stability? Not necessarily. One study noted that
suspensions stored at room temperature turned slightly gray after 30 days, but this color change was not
attributed to the degradation of tiagabine itself, as no degradation products were detected by HPLC [2] [3].

Always use chemical assay data over visual inspection for stability judgments.

What are the critical factors to consider when developing a tiagabine suspension? The three most

critical factors are:

¢ Vehicle Selection: The stability varies significantly between different vehicles, as seen with the 1
mg/mL formulation [1].

e Storage Temperature: Refrigerated conditions generally prolong stability, though the effect is
concentration-dependent [2] [1] [3].

¢ Initial Concentration: Higher concentrations (e.g., 6 mg/mL) may demonstrate longer stability than
lower concentrations (e.g., 2 mg/mL) under the same conditions [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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in-solution-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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